Cas no 137525-67-8 (2-[2-[(1-carboxy-2-methyl-2-sulfanyl-propyl)amino]ethylamino]-3-methyl-3-sulfanyl-butanoic acid)

• Product Name: 2-[2-[(1-carboxy-2-methyl-2-sulfanyl-propyl)amino]ethylamino]-3-methyl-3-sulfanyl-butanoic acid
• CAS No: 137525-67-8
• MF: C₁₂H₂₄N₂O₄S₂
• MW: 324.4599609375
• CID: 1245292
• PubChem ID: 24978500
• Update Time: 2025-04-20

2-[2-[(1-carboxy-2-methyl-2-sulfanyl-propyl)amino]ethylamino]-3-methyl-3-sulfanyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(1-carboxy-2-methyl-2-sulfanyl-propyl)amino]ethylamino]-3-methyl-3-sulfanyl-butanoic acid
• LogP
• 2-[2-[(1-carboxy-2-methyl-2-sulfanylpropyl)amino]ethylamino]-3-methyl-3-sulfanylbutanoic acid
• 2,2'-(Ethane-1,2-diyldiazanediyl)bis(3-methyl-3-sulfanylbutanoic acid)
• 137525-67-8
• DTXSID10648351
• SCHEMBL21403573

• Inchi： 1S/C12H24N2O4S2/c1-11(2,19)7(9(15)16)13-5-6-14-8(10(17)18)12(3,4)20/h7-8,13-14,19-20H,5-6H2,1-4H3,(H,15,16)(H,17,18)
• InChI Key： LXVMEBAQZUUADZ-UHFFFAOYSA-N
• SMILES： SC(C)(C)C(C(=O)O)NCCNC(C(=O)O)C(C)(C)S

Computed Properties

• Exact Mass: 324.11792
• Monoisotopic Mass: 324.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -4.1

Experimental Properties

• Density: 1.236
• Boiling Point: 479.2°C at 760 mmHg
• Flash Point: 243.6°C
• Refractive Index: 1.549
• PSA: 98.66